Cas no 1256358-51-6 (2-(2-Fluorophenylmethoxy)-5-methylphenylboronic acid)

• Product Name: 2-(2-Fluorophenylmethoxy)-5-methylphenylboronic acid
• CAS No: 1256358-51-6
• MF: C₁₄H₁₄BFO₃
• MW: 260.068567752838
• CID: 2193985
• PubChem ID: 43327922
• Update Time: 2025-06-11

2-(2-Fluorophenylmethoxy)-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Fluorophenylmethoxy)-5-methylphenylboronic acid
• [2-[(2-fluorophenyl)methoxy]-5-methylphenyl]boronic acid
• 1256358-51-6
• 2-(2-fluorophenylmethoxy)-5-methylphenylboronicacid
• AKOS009320173
• DTXSID60655858
• Boronic acid, B-[2-[(2-fluorophenyl)methoxy]-5-methylphenyl]-
• CS-0178106
• DB-345990
• {2-[(2-Fluorophenyl)methoxy]-5-methylphenyl}boronic acid
• SCHEMBL2557737

• Inchi： 1S/C14H14BFO3/c1-10-6-7-14(12(8-10)15(17)18)19-9-11-4-2-3-5-13(11)16/h2-8,17-18H,9H2,1H3
• InChI Key： QZJJXNYJXSFEGS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1COC1C=CC(C)=CC=1B(O)O

Computed Properties

• Exact Mass: 260.10200
• Monoisotopic Mass: 260.1020026Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 1.39290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-Fluorophenylmethoxy)-5-methylphenylboronic acid

Introduction to 2-(2-Fluorophenylmethoxy)-5-methylphenylboronic Acid (CAS No. 1256358-51-6)

2-(2-Fluorophenylmethoxy)-5-methylphenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1256358-51-6, features a unique structural framework comprising a boronic acid moiety linked to a fluoro-substituted phenyl ring and a methyl-substituted phenyl group. The presence of both fluorine and boronic acid functionalities makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which is widely employed in the construction of complex molecular architectures.

The significance of 2-(2-Fluorophenylmethoxy)-5-methylphenylboronic acid lies in its utility as a building block for the synthesis of various pharmacologically active molecules. Boronic acids are well-known for their ability to participate in stable metal-catalyzed coupling reactions, enabling the efficient formation of carbon-carbon bonds. This property is particularly valuable in drug discovery, where the rapid assembly of novel heterocyclic compounds is often required. The fluorine substituent in the aromatic ring introduces additional electronic and steric effects, which can be exploited to modulate the biological activity of the resulting compounds.

In recent years, there has been a surge in research focused on the development of fluorinated boronic acids due to their potential applications in medicinal chemistry. For instance, studies have demonstrated that fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic properties. The compound CAS No. 1256358-51-6 exemplifies this trend, as it serves as a precursor for designing small molecules with enhanced therapeutic profiles.

One of the most compelling applications of 2-(2-Fluorophenylmethoxy)-5-methylphenylboronic acid is in the synthesis of anticancer agents. Boron-containing compounds have long been investigated for their antitumor properties, with boron neutron capture therapy (BNCT) being a prominent example. However, recent advances have shifted focus toward boron-containing drugs that can be administered via conventional routes. The ability to introduce fluorine into these molecules allows for fine-tuning of their biological activity, making them more effective against cancer cells while minimizing side effects.

The role of this compound in materials science is equally noteworthy. Organoboron derivatives are frequently used in the fabrication of organic electronic devices, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). The electronic properties of the fluoro-substituted phenyl ring can be tailored to optimize charge transport characteristics, making CAS No. 1256358-51-6 a valuable component in next-generation electronic materials.

Recent research has also explored the use of 2-(2-Fluorophenylmethoxy)-5-methylphenylboronic acid in catalysis and polymer chemistry. Its boronic acid functionality enables participation in dynamic covalent chemistry, where reversible bonds can be formed and broken under specific conditions. This feature is particularly useful in creating self-healing materials or stimuli-responsive polymers, which have potential applications in robotics and smart materials.

The synthesis of CAS No. 1256358-51-6 typically involves multi-step organic transformations, starting from commercially available aromatic precursors. The introduction of the fluoro group often requires specialized synthetic methodologies, such as halogen exchange reactions or metal-catalyzed cross-coupling processes. Despite these challenges, the increasing availability of fluorinated building blocks has made it more feasible to incorporate fluorine into complex molecular architectures.

In conclusion, 2-(2-Fluorophenylmethoxy)-5-methylphenylboronic acid (CAS No. 1256358-51-6) represents a fascinating compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop innovative therapeutics and advanced materials. As research continues to uncover new methodologies for functionalizing boronic acids, the potential uses for this compound are likely to expand even further.